Cas no 1805332-91-5 (Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate
• CAS No: 1805332-91-5
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4847663
• Update Time: 2025-05-20

Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate

• Inchi： 1S/C9H9F2NO2/c1-5-3-4-6(9(13)14-2)12-7(5)8(10)11/h3-4,8H,1-2H3
• InChI Key： DNIKYQOKRFRPDW-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C(=O)OC)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate

Introduction to Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1805332-91-5)

Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate, with the CAS number 1805332-91-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivatives, a class of molecules known for their diverse biological activities and applications in drug development. The presence of both difluoromethyl and methyl substituents in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The molecular structure of Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate consists of a pyridine ring substituted at the 2-position with a difluoromethyl group and at the 3-position with a methyl group. The carboxylate ester functionality at the 6-position further enhances its reactivity, making it a versatile building block for more complex molecules. This structural arrangement not only contributes to its stability but also allows for selective modifications, which are crucial in the design of novel pharmaceuticals.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design. Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate leverages these properties, making it a promising candidate for further investigation.

The synthesis of Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group often necessitates specialized methodologies to ensure high yield and purity. Recent advancements in synthetic chemistry have provided new tools and techniques for the efficient preparation of such compounds. For instance, transition metal-catalyzed cross-coupling reactions have been increasingly used to introduce fluorinated groups into organic molecules with high precision.

The pharmaceutical industry has shown particular interest in developing drugs that target enzymes involved in cancer metabolism. Pyridine derivatives have been identified as potent inhibitors of enzymes such as kinases and phosphodiesterases. Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate has been investigated as a potential inhibitor due to its ability to mimic natural substrates and interfere with enzyme activity. Preclinical studies have demonstrated its efficacy in inhibiting certain kinases, suggesting its potential as an anti-cancer agent.

Beyond its applications in oncology, Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate has also been explored for its antimicrobial properties. The unique structural features of this compound contribute to its ability to disrupt bacterial cell membranes and inhibit vital enzymatic processes. Researchers have been particularly interested in developing novel antibiotics that can overcome existing resistance mechanisms. The combination of the difluoromethyl and methyl groups provides a scaffold that can be modified to enhance antimicrobial activity while minimizing side effects.

The development of new therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate has undergone various pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining the optimal dosage and administration route for potential clinical use. Additionally, toxicological assessments have been conducted to evaluate its safety profile, ensuring that it can be developed into a viable drug candidate.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding interactions between Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate and target proteins. These simulations help researchers understand how the compound interacts with biological targets at the molecular level, providing insights into its mechanism of action. This information is invaluable for optimizing the compound's structure to improve its potency and selectivity.

In conclusion, Methyl 2-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1805332-91-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising candidate for various therapeutic applications. Ongoing research continues to explore its biological activities and develop new methods for its synthesis and application, paving the way for innovative treatments in medicine.